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Compound of Interest

Compound Name: Cefpodoxime-d3

Cat. No.: B7825953 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial safety and logistical information for

Cefpodoxime-d3, a deuterated analog of the cephalosporin antibiotic Cefpodoxime.

Adherence to these guidelines is essential to minimize exposure risks and ensure a safe

laboratory environment.

Hazard Identification and Classification
Cefpodoxime-d3 is classified as a hazardous substance. The primary health risks associated

with this compound are respiratory and skin sensitization.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[1][2]

Skin Sensitization: May cause an allergic skin reaction.[1][2]

Signal Word: Danger[1]

Physical and Chemical Properties
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Property Value

Molecular Formula C21H27N5O9S2 (for Cefpodoxime proxetil)

Molecular Weight 557.60 g/mol (for Cefpodoxime proxetil)[1]

Melting Point/Range
111 - 113 °C / 231.8 - 235.4 °F (for

Cefpodoxime proxetil)[1]

Appearance Solid

Solubility No information available[1]

Note: Properties are for the closely related compound Cefpodoxime proxetil and are expected

to be similar for Cefpodoxime-d3.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks of sensitization and exposure.

The following PPE is mandatory when handling Cefpodoxime-d3.
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PPE Category Item Specification

Hand Protection Gloves

Chemically resistant gloves

(e.g., nitrile, powder-free latex).

[3] Double gloving is

recommended.[3]

Eye Protection Safety Glasses

Safety glasses with side

shields are recommended,

especially when handling

powders.[4]

Skin and Body Protection Lab Coat/Gown

A disposable, impervious gown

is recommended to prevent

skin contact.[4][5]

Respiratory Protection Respirator

In case of inadequate

ventilation or when generating

dust, a particulate respirator

should be worn.[3]

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood, to minimize inhalation of dust.

Safe Handling Practices: Avoid all personal contact, including inhalation and contact with

skin and eyes.[3] Do not eat, drink, or smoke in handling areas. Wash hands thoroughly after

handling.

Storage: Store in a dry, cool, and well-ventilated place.[4] Keep the container tightly closed

when not in use.[4]

Spill Management
In the event of a spill:
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Evacuate: Evacuate unnecessary personnel from the area.[4]

Ventilate: Ensure adequate ventilation.

Contain: Use dry clean-up procedures and avoid generating dust.[3] Dampen with water to

prevent dust from becoming airborne.[3]

Clean-up: Use a HEPA-filtered vacuum or wet sweeping to clean up the spill.[3][4]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Collect all contaminated materials in a sealed container for proper disposal.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[1] If skin irritation or a rash occurs, get medical advice.[2]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the

eyelids.[1] Seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[1]

Disposal
Dispose of Cefpodoxime-d3 and any contaminated materials in accordance with local, state,

and federal regulations. Do not mix with other waste. Handle uncleaned containers as you

would the product itself.

Procedural Workflow
The following diagrams illustrate the key procedural workflows for handling Cefpodoxime-d3
safely.
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Receiving and Storage

Handling and Experimentation

Post-Experiment Cleanup and Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Cefpodoxime-d3

Perform Experiment

Decontaminate Work Surfaces

Dispose of Contaminated Waste

Doff PPE

Wash Hands Thoroughly
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Caption: General workflow for handling Cefpodoxime-d3.
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Spill Occurs

Evacuate Area

Don Spill Response PPE

Contain Spill with Absorbent Material

Clean Up with HEPA Vacuum or Wet Method

Dispose of Waste in a Sealed Container

Decontaminate the Area

Click to download full resolution via product page

Caption: Spill response procedure for Cefpodoxime-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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